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Introduction

SR12418 is a potent and specific synthetic agonist for the nuclear receptors REV-ERBa
(NR1D1) and REV-ERBp (NR1D2).[1][2] As key components of the mammalian circadian
clock, the REV-ERBs are ligand-activated transcriptional repressors that play a crucial role in
regulating various physiological processes, including metabolism, inflammation, and immunity.
[1][2] This technical guide provides an in-depth overview of the impact of SR12418 on gene
expression, with a focus on its mechanism of action, effects on key signaling pathways, and
detailed experimental protocols for its study. This document is intended for researchers,
scientists, and drug development professionals interested in the therapeutic potential of
targeting REV-ERB activity.

Core Mechanism of Action

SR12418 functions by binding to the ligand-binding pocket of REV-ERBa and REV-ERBS,
enhancing their ability to recruit corepressor complexes, such as the Nuclear Receptor
Corepressor (NCoR) complex.[3][4] This enhanced corepressor recruitment leads to the
transcriptional repression of REV-ERB target genes.[3][4][5][6] The REV-ERBs and the RAR-
related orphan receptors (RORS) often recognize and bind to the same DNA response
elements, known as ROR response elements (RORES).[3][4] While RORs typically activate
gene transcription at these sites, the REV-ERBs act as repressors, creating a regulatory
balance.[3][4]
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Quantitative Data Summary

The following tables summarize the quantitative data on SR12418's activity and its effects on

gene and protein expression from various studies.

Table 1. Potency of SR12418

Target Assay Metric Value Reference

Bmall-luciferase
REV-ERBa IC50 68 nM [7]
reporter assay

Bmall-luciferase
REV-ERBpA IC50 119 nM [7]
reporter assay

Table 2: Effect of SR12418 on TH17 Cell-Associated Gene and Protein Expression
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Table 3: Effect of SR12418 on Inflammatory Gene Expression

Gene Cell Type Treatment Effect Method Reference
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Signaling Pathways and Experimental Workflows
Signaling Pathways Modulated by SR12418

SR12418 primarily impacts the REV-ERB signaling pathway, which has significant downstream

effects on inflammatory and metabolic gene expression.
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Cell Culture

Isolate Naive CD4+ T Cells
(from mouse spleen)

TH17 Polarizing Conditions
(TGF-B, IL-6, anti-IFNy, anti-1L-4)

Treat with SR12418 or Vehicle

Analyfsis

Flow Cytometry

RNA Extraction (for protein expression, e.g., IL-17A, RORyt)

Quantitative PCR (qPCR) RNA-Sequencing
(for specific gene expression) (for transcriptome-wide analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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